4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester

• CAS RN: 20586-29-2
• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: dimethyl 4-methylcyclohex-4-ene-1,2-dicarboxylate
• InChI: InChI=1S/C11H16O4/c1-7-4-5-8(10(12)14-2)9(6-7)11(13)15-3/h4,8-9H,5-6H2,1-3H3
• InChI Key: GODQWBQDOFWJQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(C(C1)C(=O)OC)C(=O)OC

Description

4-Cyclohexene-1,2-dicarboxylic acid, 4-methyl-, dimethyl ester is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isoprene (350 g, 5.1 mol) and dimethyl maleate (741 g, 5.1 mol) were loaded into a stainless steel autoclave. The autoclave was sealed and heated to 150° C. The temperature of the autoclave increased to 195° C. due to the heat of the reaction. The temperature was held at 160° C. for 1 hour. Gas chromatography (GC) analysis indicated the completion of the reaction. The autoclave was then cooled to room temperature. Simple distillation of the resulting mixture provided 4-methyl-cyclohex-4-ene-1,2-dicarboxylic acid dimethyl ester (725 g, 3.4 mol, 66% yield) as a light yellow liquid.